Cas no 69286-57-3 (4-(diethylaminomethyl)-2,5-dimethyl-phenol)
69286-57-3 structure
Product Name:4-(diethylaminomethyl)-2,5-dimethyl-phenol
CAS No:69286-57-3
MF:C13H21NO
MW:207.311943769455
CID:525323
PubChem ID:585129
Update Time:2025-04-19
4-(diethylaminomethyl)-2,5-dimethyl-phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(diethylaminomethyl)-2,5-dimethyl-phenol
- 4-(DIETHYLAMINOMETHYL)-2-,5-DIMETHYLPHENOL
- 4-(diethylaminomethyl)-2,5-dimethylphenol
- Phenol, 4-[(diethylamino)methyl]-2,5-dimethyl-
- NS00036825
- FT-0710547
- 4-((Diethylamino)methyl)-2,5-dimethylphenol
- InChI=1/C13H21NO/c1-5-14(6-2)9-12-7-11(4)13(15)8-10(12)3/h7-8,15H,5-6,9H2,1-4H
- SCHEMBL375160
- DTXSID30219345
- XWLYWWDJKAPLDA-UHFFFAOYSA-N
- EINECS 273-957-7
- 4-(Diethylaminomethyl)-2,5-xylenol
- 69286-57-3
-
- Inchi: 1S/C13H21NO/c1-5-14(6-2)9-12-7-11(4)13(15)8-10(12)3/h7-8,15H,5-6,9H2,1-4H3
- InChI Key: XWLYWWDJKAPLDA-UHFFFAOYSA-N
- SMILES: OC1=CC(C)=C(C=C1C)CN(CC)CC
Computed Properties
- Exact Mass: 207.162314
- Monoisotopic Mass: 207.162314
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5
- XLogP3: 2.9
Experimental Properties
- Density: 0.987
- Boiling Point: 300°C at 760 mmHg
- Flash Point: 121.7°C
- Refractive Index: 1.53
4-(diethylaminomethyl)-2,5-dimethyl-phenol Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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